Cas no 51069-84-2 ( )

• Product Name: &nbsp
• CAS No: 51069-84-2
• MF: C₁₁H₇ClO₃
• MW: 222.624482393265
• CID: 934680
• PubChem ID: 24879108
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxaldehyde, 4-chloro-6-methyl-2-oxo-
• 4-Chloro-3-formyl-6-methylcoumarin
• 4-chloro-6-methyl-2-oxochromene-3-carbaldehyde
• 3-formyl-4-chloro-6-methylcoumarin
• 4-chloro-6-methyl-2-oxo-2H-chromene-3-carbaldehyde
• 4-chloro-6-methylcoumarin-3-carboxaldehyde
• 6-Methyl-4-chlor-3-formylcumarin
• HXSVKJZDKJJYAF-UHFFFAOYSA-N
• SCHEMBL3196866
• 4-CHLORO-3-FORMYL-6-METHYLCOUMARIN&
• DTXSID70361493
• A937240
• MFCD02683799
• AKOS015916676
• 4-chloro-6-methyl-2-oxo-chromene-3-carbaldehyde
• 51069-84-2
• 4-Chloro-3-formyl-6-methylcoumarin, 97%
• G90010
•  

• MDL： MFCD02683799
• Inchi： 1S/C11H7ClO3/c1-6-2-3-9-7(4-6)10(12)8(5-13)11(14)15-9/h2-5H,1H3
• InChI Key： HXSVKJZDKJJYAF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=O)OC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 222.00800
• Monoisotopic Mass: 222.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 130-134 °C (lit.)
• PSA: 47.28000
• LogP: 2.56730
• Solubility: Not available

  Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C